![molecular formula C17H18ClN3O4 B4168495 N-(4-chlorophenyl)-4-[(3-methoxypropyl)amino]-3-nitrobenzamide](/img/structure/B4168495.png)
N-(4-chlorophenyl)-4-[(3-methoxypropyl)amino]-3-nitrobenzamide
Overview
Description
N-(4-chlorophenyl)-4-[(3-methoxypropyl)amino]-3-nitrobenzamide, also known as AG-1478, is a small molecule inhibitor that targets the epidermal growth factor receptor (EGFR) tyrosine kinase. It is commonly used in scientific research to study the role of EGFR in cancer cells and other biological processes.
Mechanism of Action
N-(4-chlorophenyl)-4-[(3-methoxypropyl)amino]-3-nitrobenzamide works by binding to the ATP-binding site of the EGFR tyrosine kinase, preventing the activation of downstream signaling pathways that promote cell growth and survival. This inhibition of EGFR signaling leads to decreased cell proliferation and increased apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-4-[(3-methoxypropyl)amino]-3-nitrobenzamide has been shown to have a variety of biochemical and physiological effects on cancer cells. It inhibits the phosphorylation of EGFR and downstream signaling proteins, such as AKT and ERK, leading to decreased cell proliferation and increased apoptosis. N-(4-chlorophenyl)-4-[(3-methoxypropyl)amino]-3-nitrobenzamide has also been shown to inhibit cell migration and invasion by blocking the activation of focal adhesion kinase (FAK) and other signaling pathways involved in cell motility.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chlorophenyl)-4-[(3-methoxypropyl)amino]-3-nitrobenzamide in lab experiments is its specificity for EGFR tyrosine kinase. This allows researchers to study the effects of EGFR signaling on cancer cells without interfering with other cellular processes. However, one limitation of N-(4-chlorophenyl)-4-[(3-methoxypropyl)amino]-3-nitrobenzamide is its potential toxicity and off-target effects, which can vary depending on the cell type and experimental conditions.
Future Directions
There are several future directions for research on N-(4-chlorophenyl)-4-[(3-methoxypropyl)amino]-3-nitrobenzamide and EGFR signaling. One area of interest is the development of new EGFR inhibitors with improved specificity and reduced toxicity. Another area of research is the identification of biomarkers that can predict response to EGFR inhibitors in cancer patients. Additionally, studies are needed to better understand the role of EGFR signaling in other biological processes, such as wound healing and tissue regeneration.
Scientific Research Applications
N-(4-chlorophenyl)-4-[(3-methoxypropyl)amino]-3-nitrobenzamide is commonly used in scientific research to study the role of EGFR in cancer cells and other biological processes. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and colon cancer. N-(4-chlorophenyl)-4-[(3-methoxypropyl)amino]-3-nitrobenzamide has also been used to study the effects of EGFR on cell migration and invasion.
properties
IUPAC Name |
N-(4-chlorophenyl)-4-(3-methoxypropylamino)-3-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O4/c1-25-10-2-9-19-15-8-3-12(11-16(15)21(23)24)17(22)20-14-6-4-13(18)5-7-14/h3-8,11,19H,2,9-10H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKVLUPQKFMVMFT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.